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Compound of Interest

Compound Name:
Methyl 5-fluoro-2-

hydroxybenzoate

Cat. No.: B1304897 Get Quote

An In-Depth Technical Guide to Methyl 5-fluoro-2-hydroxybenzoate: Properties, Synthesis,

and Applications in Drug Discovery

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of Methyl 5-fluoro-2-
hydroxybenzoate, a key building block in modern medicinal chemistry. Intended for

researchers, scientists, and professionals in drug development, this document delves into the

molecule's fundamental properties, synthesis protocols, and its significant applications,

particularly in the development of targeted cancer therapies. The content is structured to offer

not just data, but actionable insights grounded in established scientific principles.

Core Molecular Profile
Methyl 5-fluoro-2-hydroxybenzoate is a fluorinated organic compound that serves as a

versatile intermediate in the synthesis of complex pharmaceutical agents.[1] Its structure,

incorporating a fluorine atom, a hydroxyl group, and a methyl ester on a benzene ring, provides

a unique combination of chemical reactivity and physicochemical properties that are highly

advantageous in drug design.
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The unique arrangement of functional groups on the aromatic ring dictates the reactivity and

potential interactions of Methyl 5-fluoro-2-hydroxybenzoate in biological systems.

Caption: Chemical structure of Methyl 5-fluoro-2-hydroxybenzoate.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties is presented below. These parameters are

critical for designing reaction conditions and for understanding the compound's behavior in

various analytical and biological assays.

Property Value Source(s)

Molecular Formula C8H7FO3 [2][3][4][5][6]

Molecular Weight 170.14 g/mol [2][3][4]

CAS Number 391-92-4 [1][2][3][4]

IUPAC Name
methyl 5-fluoro-2-

hydroxybenzoate
[2]

Synonyms

Methyl 5-fluorosalicylate, 4-

Fluoro-2-

(methoxycarbonyl)phenol

[2][7]

Melting Point 30-34 °C [7]

Boiling Point 50 °C @ 0.15 mmHg [7]

Appearance White solid [8]

InChI Key
DGHBWVVOJLVMFF-

UHFFFAOYSA-N
[2][3]

Synthesis Protocol: Esterification of 5-
Fluorosalicylic Acid
The most common and efficient method for the synthesis of Methyl 5-fluoro-2-
hydroxybenzoate is the Fischer esterification of 5-fluorosalicylic acid with methanol.[1] This
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acid-catalyzed reaction is a cornerstone of organic synthesis, valued for its reliability and high

yield.

Rationale for Method Selection
Fischer esterification is selected for its operational simplicity, use of readily available and

inexpensive reagents (methanol and a strong acid catalyst), and straightforward workup

procedure. The use of an excess of methanol can drive the equilibrium towards the product,

ensuring a high conversion rate.

Detailed Experimental Workflow
The following protocol is a standard procedure for this synthesis.
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Start: 5-Fluorosalicylic Acid
& Methanol

Dissolve 5-Fluorosalicylic Acid in excess Methanol

Cool the mixture to 0°C in an ice bath

Add catalytic amount of concentrated Sulfuric Acid dropwise

Reflux the reaction mixture for 4-6 hours

Monitor reaction completion by TLC

Cool to room temperature and remove excess Methanol in vacuo

Dissolve residue in Ethyl Acetate

Wash with saturated Sodium Bicarbonate solution, then with brine

Dry the organic layer over anhydrous Sodium Sulfate

Filter and concentrate the organic layer under reduced pressure

End Product:
Methyl 5-fluoro-2-hydroxybenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 5-fluoro-2-hydroxybenzoate.
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Step-by-Step Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-

fluorosalicylic acid in an excess of methanol (e.g., 10-20 equivalents).

Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of a

strong acid (e.g., concentrated sulfuric acid or thionyl chloride) dropwise.[8]

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the

excess methanol under reduced pressure.

Extraction: Dissolve the residue in a suitable organic solvent like ethyl acetate. Wash the

organic layer with a saturated solution of sodium bicarbonate to neutralize the acid catalyst,

followed by a wash with brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The crude product can be further purified by column chromatography or

recrystallization to obtain high-purity Methyl 5-fluoro-2-hydroxybenzoate.

Applications in Drug Discovery and Medicinal
Chemistry
The incorporation of fluorine into drug candidates is a widely used strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and bioavailability.[9] Methyl 5-fluoro-
2-hydroxybenzoate is a prime example of a fluorinated building block that has been

instrumental in the development of novel therapeutics.

Role as a Key Intermediate in Cancer Therapy
Methyl 5-fluoro-2-hydroxybenzoate has been utilized in the synthesis of potent inhibitors for

various cancer-related targets.
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ALK Inhibitors: It is a documented precursor in the synthesis of a class of macrocyclic

Anaplastic Lymphoma Kinase (ALK) inhibitors. ALK is a receptor tyrosine kinase that, when

mutated or overexpressed, can drive the growth of several cancers, including non-small cell

lung cancer.

BTK Inhibitors: This compound has also been employed in the synthesis of bridged bicyclic

heterocycles that act as Bruton's Tyrosine Kinase (BTK) inhibitors for the treatment of non-

Hodgkin's lymphoma. BTK is a crucial enzyme in the B-cell receptor signaling pathway,

which is often dysregulated in B-cell malignancies.

PARP Inhibitors: While not a direct precursor in the provided examples, the structural motifs

present in Methyl 5-fluoro-2-hydroxybenzoate are relevant to the design of other targeted

therapies, such as Poly(ADP-ribose) Polymerase (PARP) inhibitors like Talazoparib.[10]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 5-fluoro-2-hydroxybenzoate is classified as a substance that causes skin

irritation and serious eye irritation.[2]

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Storage: Store in a cool, dry place in a tightly sealed container.

Conclusion
Methyl 5-fluoro-2-hydroxybenzoate is a valuable and versatile building block in the field of

drug discovery. Its well-defined physicochemical properties, straightforward synthesis, and

proven utility in the creation of targeted therapies for cancer make it a compound of significant

interest to medicinal chemists and researchers. A thorough understanding of its chemistry and

handling is essential for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. METHYL 5-FLUORO-2-HYDROXYBENZOATE | 391-92-4 [chemicalbook.com]

2. Methyl 5-fluoro-2-hydroxybenzoate | C8H7FO3 | CID 2783186 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. METHYL 5-FLUORO-2-HYDROXYBENZOATE | CAS: 391-92-4 | Chemical Product |
FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and
Chemical Reagents Supplier [finetechnology-ind.com]

4. 391-92-4|Methyl 5-fluoro-2-hydroxybenzoate|BLD Pharm [bldpharm.com]

5. chemcd.com [chemcd.com]

6. PubChemLite - Methyl 5-fluoro-2-hydroxybenzoate (C8H7FO3) [pubchemlite.lcsb.uni.lu]

7. METHYL 5-FLUORO-2-HYDROXYBENZOATE CAS#: 391-92-4 [amp.chemicalbook.com]

8. Synthesis routes of Methyl 4-Fluoro-3-hydroxybenzoate [benchchem.com]

9. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl)
Benzoxazoles - PMC [pmc.ncbi.nlm.nih.gov]

10. Discovery and Characterization of (8S,9R)-5-Fluoro-8-(4-fluorophenyl)-9-(1-methyl-1H-
1,2,4-triazol-5-yl)-2,7,8,9-tetrahydro-3H-pyrido[4,3,2-de]phthalazin-3-one (BMN 673,
Talazoparib), a Novel, Highly Potent, and Orally Efficacious Poly(ADP-ribose) Polymerase-
1/2 Inhibitor, as an Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["Methyl 5-fluoro-2-hydroxybenzoate" molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304897#methyl-5-fluoro-2-hydroxybenzoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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